Cas no 2228927-36-2 (4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene)

• Product Name: 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene
• CAS No: 2228927-36-2
• MF: C₁₃H₁₄
• MW: 170.250263690948
• CID: 5935061
• PubChem ID: 165761373
• Update Time: 2025-10-29

4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene
• EN300-1748132
• 2228927-36-2

• Inchi： 1S/C13H14/c1-3-10(2)12-8-4-6-11-7-5-9-13(11)12/h1,4,6,8,10H,5,7,9H2,2H3
• InChI Key： DTSROHPVZMJTFU-UHFFFAOYSA-N
• SMILES： C12C(=CC=CC=1CCC2)C(C#C)C

Computed Properties

• Exact Mass: 170.109550447g/mol
• Monoisotopic Mass: 170.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 0Ų

Additional information on 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene

Research Brief on 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene (CAS: 2228927-36-2) in Chemical Biology and Pharmaceutical Applications

The compound 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene (CAS: 2228927-36-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and relevance in drug discovery.

Recent studies highlight the role of 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene as a versatile scaffold in medicinal chemistry. Its indene core, coupled with the but-3-yn-2-yl substituent, offers opportunities for diverse chemical modifications, making it a promising candidate for the development of novel bioactive compounds. Researchers have explored its potential as an inhibitor of key enzymes involved in inflammatory pathways, with preliminary data suggesting significant anti-inflammatory activity in vitro.

One notable study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene derivatives via copper-catalyzed alkyne-azide cycloaddition (CuAAC), showcasing its utility in click chemistry applications. The study reported that these derivatives exhibited enhanced binding affinity to target proteins, particularly in the context of neurodegenerative diseases. The CAS number 2228927-36-2 was specifically associated with a lead compound showing promising results in preclinical models of Alzheimer's disease.

Further investigations into the pharmacokinetic properties of 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene derivatives have revealed favorable drug-like characteristics, including moderate metabolic stability and acceptable blood-brain barrier permeability. These findings position the compound as a valuable scaffold for CNS-targeted drug development. Additionally, computational docking studies have provided insights into the molecular interactions between these derivatives and their biological targets, facilitating structure-activity relationship (SAR) optimization.

In the context of oncology, recent research has explored the potential of 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene derivatives as modulators of protein-protein interactions (PPIs) involved in cancer cell proliferation. A 2024 study in Bioorganic & Medicinal Chemistry Letters identified a specific derivative (based on CAS 2228927-36-2) that selectively inhibits the interaction between MDM2 and p53, offering a new avenue for p53-dependent cancer therapies. The compound's ability to stabilize p53 in cancer cells was demonstrated in multiple cell lines, with minimal cytotoxicity to normal cells.

The safety profile and toxicological aspects of 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene derivatives are currently under investigation, with early-stage toxicology studies indicating a manageable safety window for therapeutic applications. Researchers emphasize the need for further optimization to improve selectivity and reduce potential off-target effects before advancing to clinical trials.

In conclusion, 4-(but-3-yn-2-yl)-2,3-dihydro-1H-indene (CAS: 2228927-36-2) represents an exciting area of research in chemical biology and pharmaceutical development. Its structural versatility, combined with promising biological activities across multiple therapeutic areas, positions it as a scaffold worthy of continued investigation. Future research directions may include expanding its applications in targeted drug delivery systems and exploring its potential in combination therapies.